Cas no 1398065-82-1 (Propanil-d5)

• Product Name: Propanil-d5
• CAS No: 1398065-82-1
• MF: C₉H₉Cl₂NO
• MW: 223.110668897629
• CID: 1066305
• Update Time: 2025-09-19

Propanil-d5 Chemical and Physical Properties

Names and Identifiers

• 3′-4′-Dichloropropionanilide-2,2,3,3,3-d5
• Propanil-d5
• 2,2,3,3,3-pentadeuterio-N-(3,4-dichlorophenyl)propanamide

• Inchi： 1S/C9H9Cl2NO/c1-2-9(13)12-6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3,(H,12,13)/i1D3,2D2
• InChI Key： LFULEKSKNZEWOE-ZBJDZAJPSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C([2H])([2H])C([2H])([2H])[2H])=O)Cl

Computed Properties

• Exact Mass: 222.0375030 g/mol
• Monoisotopic Mass: 222.0375030 g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.11
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1

Additional information on Propanil-d5

Propanil-d5: A Comprehensive Overview

Propanil-d5 (CAS No. 1398065-82-1) is a compound that has garnered significant attention in recent years due to its unique properties and applications. As a derivative of propanil, Propanil-d5 incorporates deuterium atoms, which introduces distinct characteristics compared to its non-deuterated counterpart. This article delves into the latest research findings, applications, and significance of Propanil-d5 in various fields.

The synthesis of Propanil-d5 involves advanced chemical processes that ensure the precise incorporation of deuterium atoms. Recent studies have highlighted the importance of deuterium labeling in enhancing the stability and bioavailability of compounds. By replacing hydrogen atoms with deuterium, Propanil-d5 exhibits altered pharmacokinetic properties, making it a valuable tool in drug development and metabolic studies.

One of the most promising applications of Propanil-d5 lies in its use as an intermediate in the synthesis of complex organic molecules. Researchers have demonstrated that Propanil-d5 can serve as a versatile building block for constructing biologically active compounds. Its deuterated nature not only improves the efficiency of chemical reactions but also provides a means to study reaction mechanisms with greater precision.

In the field of analytical chemistry, Propanil-d5 has emerged as a reliable internal standard for mass spectrometry (MS) analyses. Its distinct isotopic signature allows for accurate quantification of target analytes in complex matrices. Recent advancements in MS technology have further enhanced the utility of Propanil-d5, enabling its use in high-throughput screening and metabolomics studies.

The environmental impact of Propanil-d5 has also been a topic of interest among scientists. Studies conducted under controlled conditions suggest that Propanil-d5 undergoes slower degradation compared to propanil, potentially reducing its environmental footprint. However, further research is required to fully understand its long-term effects on ecosystems.

From a therapeutic perspective, Propanil-d5 holds potential as a precursor for developing novel drugs targeting specific biological pathways. Its deuterated form may offer advantages in terms of reduced toxicity and improved efficacy, making it an attractive candidate for preclinical studies.

In conclusion, Propanil-d5 (CAS No. 1398065-82-1) is a compound with multifaceted applications across various scientific disciplines. Its unique properties, derived from deuterium labeling, position it as a valuable tool in modern research and development. As ongoing studies continue to uncover new insights into its capabilities, Propanil-d5 is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.